Cas no 937601-84-8 (Methyl 4-2-(3-acetylphenoxy)ethoxy-benzenecarboxylate)

• Product Name: Methyl 4-2-(3-acetylphenoxy)ethoxy-benzenecarboxylate
• CAS No: 937601-84-8
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 1027379
• PubChem ID: 18526175
• Update Time: 2025-04-20

Methyl 4-2-(3-acetylphenoxy)ethoxy-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-(3-acetylphenoxy)ethoxy)benzoate
• METHYL 4-[2-(3-ACETYLPHENOXY)ETHOXY]-BENZENECARBOXYLATE
• Methyl 4-[2-(3-acetylphenoxy)ethoxy]benzoate
• GA-0826
• AKOS005072595
• MFCD08689762
• Methyl4-(2-(3-acetylphenoxy)ethoxy)benzoate
• 937601-84-8
• Methyl 4-[2-(3-acetylphenoxy)ethoxy]benzenecarboxylate
• CS-0330180
• DTXSID60594778
• Methyl 4-2-(3-acetylphenoxy)ethoxy-benzenecarboxylate

• MDL： MFCD08689762
• Inchi： 1S/C18H18O5/c1-13(19)15-4-3-5-17(12-15)23-11-10-22-16-8-6-14(7-9-16)18(20)21-2/h3-9,12H,10-11H2,1-2H3
• InChI Key： XDZACCDTGUFBKZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C(C)=O)=C1)CCOC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 314.11542367g/mol
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 94-96

Methyl 4-2-(3-acetylphenoxy)ethoxy-benzenecarboxylate Security Information

• Hazard Statement： Irritant